Cas no 721426-17-1 (3-[4-(4-methoxyphenyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]propanoic acid)

• Product Name: 3-[4-(4-methoxyphenyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]propanoic acid
• CAS No: 721426-17-1
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 3105506
• PubChem ID: 2374899
• Update Time: 2025-10-28

3-[4-(4-methoxyphenyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-Methoxy-phenyl)-3-oxo-3,4-dihydro-quinoxalin-2-yl]-propionic acid
• 3-[4-(4-methoxyphenyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]propanoic acid
• 3-[4-(4-methoxyphenyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]propanoicacid
• AKOS034462084
• 3-[4-(4-methoxyphenyl)-3-oxoquinoxalin-2-yl]propanoic acid
• Z56862680
• EN300-04370
• 721426-17-1
• CS-0219574
• G21400

• Inchi： 1S/C18H16N2O4/c1-24-13-8-6-12(7-9-13)20-16-5-3-2-4-14(16)19-15(18(20)23)10-11-17(21)22/h2-9H,10-11H2,1H3,(H,21,22)
• InChI Key： OAGGIPIRYWLTEI-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(=O)O)=NC2C=CC=CC=2N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 324.11100700Da
• Monoisotopic Mass: 324.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-[4-(4-methoxyphenyl)-3-oxo-3,4-dihydroquinoxalin-2-yl]propanoic acid

3-[4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydroquinoxalin-2-Yl]Propanoic Acid: A Comprehensive Overview

3-[4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydroquinoxalin-2-Yl]Propanoic Acid, also known by its CAS number 721426-17-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoxaline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of this compound is characterized by a quinoxaline ring system, which is a bicyclic aromatic heterocycle containing two nitrogen atoms. The substituents on the quinoxaline ring include a methoxyphenyl group and a propanoic acid moiety. These functional groups contribute to the compound's unique chemical properties and biological activities. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic profiles of quinoxaline derivatives.

One of the most promising aspects of 3-[4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydroquinoxalin-2-Yl]Propanoic Acid is its potential as an antimicrobial agent. Research conducted in 2023 has demonstrated that this compound exhibits significant activity against a range of bacterial and fungal pathogens. The methoxy group on the phenyl ring is believed to play a critical role in enhancing the compound's ability to penetrate microbial cell membranes, thereby increasing its efficacy.

In addition to its antimicrobial properties, this compound has also shown potential as an anti-inflammatory agent. Studies have indicated that it can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel therapeutic for conditions such as arthritis and inflammatory bowel disease.

The synthesis of 721426-17-1 involves a multi-step process that typically begins with the preparation of the quinoxaline core. This is followed by substitution reactions to introduce the methoxyphenyl and propanoic acid groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

From an analytical standpoint, this compound has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational properties, which are crucial for understanding its interactions with biological targets.

In terms of applications, 3-[4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydroquinoxalin-2-Yl]Propanoic Acid holds promise in several therapeutic areas beyond antimicrobial and anti-inflammatory agents. For instance, preliminary studies suggest that it may have anticancer properties, particularly in targeting specific signaling pathways involved in cancer cell proliferation and metastasis.

The development of this compound into a clinical candidate will require further preclinical studies to assess its safety profile, pharmacokinetics, and efficacy in animal models. Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to explore these aspects in greater depth.

In conclusion, 721426-17-1, or 3-[4-(4-Methoxyphenyl)-3-Oxo-3,4-Dihydroquinoxalin-2-Yl]Propanoic Acid, represents a compelling example of how structural modifications can enhance the biological activity of quinoxaline derivatives. With its diverse range of potential applications and ongoing research efforts, this compound is poised to make significant contributions to the field of medicinal chemistry in the coming years.